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Compound of Interest

Compound Name: Tetramethylammonium chloride

Cat. No.: B104028 Get Quote

An In-depth Technical Guide to the Safety of Tetramethylammonium Chloride

This guide provides comprehensive safety data for tetramethylammonium chloride (TMAC),

compiled for researchers, scientists, and drug development professionals. It covers hazard

identification, toxicological data, emergency procedures, and handling protocols, presenting

quantitative information in structured tables and visualizing key workflows using the Graphviz

DOT language.

Chemical Identification
Identifier Value

Chemical Name Tetramethylammonium chloride[1]

Synonyms
N,N,N-Trimethylmethanaminium chloride,

TMAC, Me4N+Cl−[1][2][3]

CAS Number 75-57-0[3][4]

Molecular Formula C₄H₁₂ClN[3][5][6]

Molecular Weight 109.60 g/mol [1][2][5][7]

Hazard Identification and Classification
Tetramethylammonium chloride is classified as a hazardous substance with acute toxicity,

skin irritation properties, and the potential for target organ damage.[4][8][9] It is fatal if
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swallowed and toxic in contact with skin.[4][8]

GHS Hazard Classification

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 2
H300: Fatal if swallowed[4]
[8]

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin[4][8]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[4]

[8]

Serious Eye Damage/Irritation Category 2
Causes serious eye

irritation[10]

Specific Target Organ Toxicity

(Single Exposure)
Category 1

H370: Causes damage to

organs (Central Nervous

System)[4][8]

| Hazardous to the Aquatic Environment, Chronic | Category 2 | H411: Toxic to aquatic life with

long lasting effects[8] |
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Tetramethylammonium Chloride (TMAC)

GHS Hazard Classifications

Primary Target Organ

TMAC
(CAS: 75-57-0)

Acute Toxicity (Oral)
Category 2

H300: Fatal if swallowed

Acute Toxicity (Dermal)
Category 3

H311: Toxic in contact with skin

Skin Irritation
Category 2

H315: Causes skin irritation

STOT (Single Exposure)
Category 1

H370: Causes damage to organs

Central Nervous System (CNS)

Click to download full resolution via product page

Caption: GHS hazard classifications for Tetramethylammonium Chloride.

Physical and Chemical Properties
TMAC is a white, hygroscopic crystalline solid.[2][7][11] It is highly soluble in water and polar

organic solvents like methanol but insoluble in ether and chloroform.[5][12]

Property Value

Appearance White hygroscopic crystalline powder[7][11]

Melting Point >300 °C (decomposes)[2][6]

Density 1.17 g/cm³[5]

Vapor Pressure < 1.3 E-8 Pa at 20 °C[9]

Water Solubility > 1000 g/L at 20 °C[9]

log Pow (Octanol/Water Partition Coefficient) < -1.6[9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b104028?utm_src=pdf-body-img
https://www.benchchem.com/product/b104028?utm_src=pdf-body
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=8&id2=12521
https://pubchem.ncbi.nlm.nih.gov/compound/Tetramethylammonium-chloride
https://datasheets.scbt.com/sc-251199.pdf
https://en.wikipedia.org/wiki/Tetramethylammonium_chloride
https://grokipedia.com/page/Tetramethylammonium_chloride
https://pubchem.ncbi.nlm.nih.gov/compound/Tetramethylammonium-chloride
https://datasheets.scbt.com/sc-251199.pdf
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=8&id2=12521
https://www.carlroth.com/medias/SDB-4747-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMjgzNDZ8YXBwbGljYXRpb24vcGRmfGFEUXdMMmd6TkM4NU1UZ3hPREF3TlRZeU56RTRMMU5FUWw4ME56UTNYMEZWWDBWT0xuQmtaZ3w4OTQyZmYwYTU0Mjc5MTA3MjQ0ZjU1N2VlNWNkZjY1MGZkOGExMGFlZWNhODhhMTFmODU3ZTFmYWRlYWJmYWJl
https://en.wikipedia.org/wiki/Tetramethylammonium_chloride
https://www.echemi.com/sds/tetramethylammoniumchloride-pid_Rock13922.html
https://www.echemi.com/sds/tetramethylammoniumchloride-pid_Rock13922.html
https://www.echemi.com/sds/tetramethylammoniumchloride-pid_Rock13922.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104028?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Toxicological Information
The primary routes of exposure are ingestion, skin contact, and inhalation.[13] Ingestion may

be fatal, and skin contact can lead to systemic toxic effects.[11] The substance causes damage

to the central nervous system.[4][8]

Acute Toxicity Data

Type Route Species Value

LD50 Oral Rat 47 - 50 mg/kg[5][11]

LD50 Oral Mouse 100 - 200 mg/kg[11]

LD50 Dermal Rabbit > 200 - 500 mg/kg

LD50 Intraperitoneal Mouse 25 mg/kg[5][11]

LD50 Subcutaneous Mouse 40 mg/kg[5][11]

LC50 -

Fathead Minnow

(Pimephales

promelas)

462 mg/L (96 h)[14]

| NOEC (Chronic) | - | Water Flea (Daphnia magna) | 0.030 mg/L (11 d) |

Experimental Protocols
The toxicological data presented are primarily derived from standardized tests established by

the Organisation for Economic Co-operation and Development (OECD).

OECD Test Guideline 401 (Acute Oral Toxicity): This method determines the short-term toxic

effects of a substance when administered in a single oral dose. Graded doses are given to

groups of experimental animals (commonly rats), and the LD50 value is calculated,

representing the dose that is lethal to 50% of the test population.

OECD Test Guideline 402 (Acute Dermal Toxicity): This guideline assesses the toxicity

following a single application of the substance to the skin for 24 hours. The test substance is
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applied to a shaved area on the back of the animal (commonly rats or rabbits), and the LD50

is determined.

OECD Test Guideline 203 (Fish, Acute Toxicity Test): This test exposes fish (such as the

fathead minnow) to the chemical for a 96-hour period. The concentration of the chemical in

water that is lethal to 50% of the fish during this period is determined as the LC50 value.

Emergency Procedures
Immediate action is required in case of exposure or accidental release. Always show the Safety

Data Sheet to attending medical personnel.[10][8]

First-Aid Measures

Exposure Route

Immediate Action Required

Medical Attention

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
If not breathing, give artificial respiration.

Take off immediately all contaminated clothing.
Wash off with soap and plenty of water.

Rinse cautiously with water for at least 15 minutes.
Remove contact lenses if present and easy to do.

Do NOT induce vomiting.
Rinse mouth with water.

Call a POISON CENTER
or doctor immediately

Click to download full resolution via product page

Caption: First-aid workflow for Tetramethylammonium Chloride exposure.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[3][8][15]

Hazardous Combustion Products: Thermal decomposition can release irritating gases and

vapors, including nitrogen oxides (NOx), carbon oxides, and hydrogen chloride gas.[10][8]
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Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)

and full protective gear.[10][4][8]

Accidental Release Measures
In case of a spill, evacuate personnel to a safe area, ensure adequate ventilation, and avoid

dust formation.[8] Prevent the substance from entering drains or surface water.[4][8]

Spill or Leak Detected

Evacuate personnel to safe areas.
Ensure adequate ventilation.

Wear appropriate Personal Protective Equipment (PPE).
See Section 6.

Prevent further leakage.
Do not let product enter drains.

Contain and clean up the spill.
Sweep up and shovel.

Place material in suitable, closed containers for disposal.

Ventilate and clean the affected area thoroughly.

Cleanup Complete

Click to download full resolution via product page

Caption: Workflow for accidental release and cleanup procedures.

Handling, Storage, and Personal Protection
Safe Handling and Storage
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Handling: Work under a hood and avoid contact with skin, eyes, and clothing.[8] Do not

breathe dust.[4][8] Do not eat, drink, or smoke when using this product.[10][4] Wash hands

thoroughly after handling.[10]

Storage: Store in a cool, dry, and well-ventilated place.[2][8] Keep the container tightly

closed.[4][8] The substance is hygroscopic and should be protected from moisture.[4] Store

locked up and away from incompatible materials such as strong oxidizing agents.[10][2][11]

Exposure Controls and Personal Protective Equipment
(PPE)
Engineering controls, such as appropriate exhaust ventilation, should be used to minimize

exposure.[8] Personal protective equipment is mandatory when handling this substance.

Required Protection

Personal Protective Equipment (PPE)
for TMAC Handling

Eye/Face Protection
- Safety glasses with side-shields or goggles

- Face shield

Hand Protection
- Chemical-resistant gloves (e.g., Nitrile rubber)

- Inspect gloves before use

Skin/Body Protection
- Complete suit protecting against chemicals

- Lab coat

Respiratory Protection
- Use where risk assessment shows it's necessary

- NIOSH/EN approved respirator

Click to download full resolution via product page

Caption: Required Personal Protective Equipment (PPE) for handling TMAC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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